Cas no 1443108-73-3 (1-(5-BROMO-4-FLUOROPYRIDIN-2-YL)-3-METHYLUREA)

• Product Name: 1-(5-BROMO-4-FLUOROPYRIDIN-2-YL)-3-METHYLUREA
• CAS No: 1443108-73-3
• MF: C₇H₇BrFN₃O
• MW: 248.05238366127
• CID: 5707542
• PubChem ID: 119086336
• Update Time: 2026-03-11

1-(5-BROMO-4-FLUOROPYRIDIN-2-YL)-3-METHYLUREA Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-4-FLUOROPYRIDIN-2-YL)-3-METHYLUREA
• 1443108-73-3
• C7H7BrFN3O
• Urea, N-(5-bromo-4-fluoro-2-pyridinyl)-N'-methyl-

• Inchi： 1S/C7H7BrFN3O/c1-10-7(13)12-6-2-5(9)4(8)3-11-6/h2-3H,1H3,(H2,10,11,12,13)
• InChI Key： ZBZOSQHPMSYOJY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1F)NC(NC)=O

Computed Properties

• Exact Mass: 246.97565g/mol
• Monoisotopic Mass: 246.97565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.711±0.06 g/cm3(Predicted)
• Boiling Point: 284.4±40.0 °C(Predicted)
• pka: 12.08±0.70(Predicted)

Additional information on 1-(5-BROMO-4-FLUOROPYRIDIN-2-YL)-3-METHYLUREA

Research Brief on 1-(5-Bromo-4-fluoropyridin-2-yl)-3-methylurea (CAS: 1443108-73-3)

1-(5-Bromo-4-fluoropyridin-2-yl)-3-methylurea (CAS: 1443108-73-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate or active pharmaceutical ingredient (API). Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and targeted therapy development. This research brief aims to summarize the latest findings related to this compound and its applications in drug discovery.

The compound's molecular structure features a bromo-fluoropyridine core, which is known for its versatility in medicinal chemistry. The presence of both bromine and fluorine atoms enhances its reactivity and binding affinity, making it a valuable scaffold for the development of kinase inhibitors. Recent synthetic routes have optimized the yield and purity of 1-(5-Bromo-4-fluoropyridin-2-yl)-3-methylurea, enabling its broader use in high-throughput screening and structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on a panel of protein kinases, including EGFR and VEGFR2. The results demonstrated moderate to strong inhibition, suggesting its potential as a lead compound for anticancer therapeutics. Molecular docking studies further revealed that the urea moiety plays a critical role in forming hydrogen bonds with the kinase active site, while the bromo-fluoropyridine group contributes to hydrophobic interactions.

Another recent application of 1-(5-Bromo-4-fluoropyridin-2-yl)-3-methylurea involves its use as a building block in the synthesis of more complex molecules. For instance, it has been incorporated into PROTACs (Proteolysis Targeting Chimeras) designed to degrade specific oncogenic proteins. Preliminary data from these studies indicate promising efficacy in cell-based assays, with low nanomolar activity observed in certain cancer cell lines.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and oral bioavailability are currently under investigation, with several research groups exploring prodrug strategies and formulation enhancements to address these limitations.

In conclusion, 1-(5-Bromo-4-fluoropyridin-2-yl)-3-methylurea (CAS: 1443108-73-3) represents a promising chemical entity with diverse applications in drug discovery. Its role as a kinase inhibitor and a versatile synthetic intermediate underscores its importance in the development of next-generation therapeutics. Future research should focus on further elucidating its mechanism of action and expanding its utility in targeted therapy and chemical biology.